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An In-depth Technical Guide to the Molecular Structure of 2-(2-Hydroxy-1-naphthyl)acetic
acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive technical overview of 2-(2-Hydroxy-1-naphthyl)acetic
acid (CAS No. 10441-45-9), a bifunctional naphthalene derivative. We will delve into its core
molecular architecture, elucidate its physicochemical properties, and detail the multi-technique
spectroscopic approaches required for its definitive structural confirmation. Furthermore, this
document outlines robust synthetic strategies and discusses the compound's current and
potential applications, particularly as a synthetic intermediate and a molecule of interest in
agricultural and chemical biology. This guide is intended to serve as a foundational resource for
researchers engaged in organic synthesis, analytical chemistry, and the development of novel
chemical entities.

Introduction: The Naphthyl Acetic Acid Scaffold in
Chemical Biology

The naphthaleneacetic acid framework is a privileged scaffold in chemical and biological
sciences. Its derivatives have found diverse applications, ranging from agriculture to medicine.
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The isomeric 1-Naphthaleneacetic acid (1-NAA) is a well-established synthetic auxin, widely
used as a plant growth regulator to stimulate root formation and control fruit development.[1][2]
[3] In the pharmaceutical realm, a related structure, Naproxen (6-methoxy-a-methyl-2-
naphthaleneacetic acid), is a prominent non-steroidal anti-inflammatory drug (NSAID) that
functions by inhibiting cyclooxygenase enzymes.[2]

2-(2-Hydroxy-1-naphthyl)acetic acid distinguishes itself through a unique substitution pattern:
an acetic acid moiety at the 1-position and a hydroxyl group at the 2-position. This specific
arrangement introduces new chemical functionalities, including the potential for intramolecular
hydrogen bonding, altered electronic properties, and metal-chelating capabilities.[1]
Understanding the precise molecular structure of this compound is paramount to harnessing its
potential as a versatile synthetic intermediate and exploring its unique biological activities.[1][4]

Section 1: Core Molecular Structure &
Physicochemical Properties

The molecular structure of 2-(2-Hydroxy-1-naphthyl)acetic acid is defined by a rigid
naphthalene core. The acetic acid group (-CH2COOH) is attached at the C1 position, while the
hydroxyl group (-OH) is at the adjacent C2 position. This peri-substitution allows for potential
intramolecular hydrogen bonding between the phenolic proton of the hydroxyl group and the
carbonyl oxygen of the carboxylic acid, which can influence the molecule's conformation and
reactivity.

The molecule's chemical identity and key computed properties are summarized below.
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Property Value Source

2-(2-hydroxynaphthalen-1-
IUPAC Name ] ) PubChem|[5]
ylacetic acid

CAS Number 10441-45-9 Benchchem, PubChem[1][5]
Molecular Formula C12H1003 Benchchem, PubChem[1][5]
Molecular Weight 202.21 g/mol Benchchem, PubChem[1][5]
XLogP3 2.3 PubChem|[5]
Polar Surface Area 57.5 A2 PubChem[5]
Hydrogen Bond Donors 2 PubChem[5]
Hydrogen Bond Acceptors 3 PubChem|[5]

Section 2: Synthesis Strategies and Rationale

The synthesis of 2-(2-Hydroxy-1-naphthyl)acetic acid can be achieved through several
strategic pathways. The choice of method often depends on the availability of starting
materials, desired scale, and purity requirements.

Method 1: Hydrolysis of Naphthofuranone Intermediate

A documented and effective method involves the acid-catalyzed hydrolysis of the
corresponding lactone, naphtho[2,1-bJfuran-2(1H)-one.[1]

o Causality: This approach is advantageous because the lactone serves as a stable, isolable
intermediate. The intramolecular ester is less susceptible to degradation than the final
product, allowing for robust purification. The subsequent hydrolysis step is typically high-
yielding and clean, providing direct access to the target acid.[1]

Method 2: Condensation Reactions from 2-Naphthol

Another viable strategy involves building the acetic acid moiety onto a 2-naphthol precursor.[1]
This can be accomplished through various condensation reactions, offering flexibility in reagent
choice.
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o Causality: Starting with the readily available 2-naphthol makes this an attractive and often
cost-effective route. The reactivity of the naphtholic ring can be precisely controlled to
achieve substitution at the C1 position, making it a versatile platform for synthesizing not
only the title compound but also other 1-substituted derivatives.

The general workflow, from synthesis to a fully characterized compound, is a self-validating
system where each step confirms the success of the previous one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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